Cas no 1782458-84-7 (Theophylline-13C2d6)

• Product Name: Theophylline-13C2d6
• CAS No: 1782458-84-7
• MF: C₇H₈N₄O₂
• MW: 188.18630027771
• CID: 2259296
• Update Time: 2025-05-25

Theophylline-13C2d6 Chemical and Physical Properties

Names and Identifiers

• Theophylline-13C2d6

• Inchi： 1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i1+1D3,2+1D3
• InChI Key： ZFXYFBGIUFBOJW-KLFIIISESA-N
• SMILES： O=C1C2=C(N=CN2)N([13C]([2H])([2H])[2H])C(N1[13C]([2H])([2H])[2H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on Theophylline-13C2d6

Introduction to Theophylline-13C2d6 (CAS No. 1782458-84-7)

Theophylline, a derivative of xanthine, is a well-known compound with significant applications in pharmaceuticals. Specifically, Theophylline-13C2d6, with its unique isotopic labeling, has garnered attention in the field of metabolic studies and drug metabolism research. This compound, identified by the CAS number CAS No. 1782458-84-7, is particularly valuable for its role in understanding the pharmacokinetic behavior of theophylline in the human body.

Theophylline-13C2d6 is a stable isotope-labeled form of theophylline, where two carbon atoms are replaced by deuterium (²H). This modification allows researchers to trace the metabolic pathways of theophylline with high precision. The use of deuterium labeling has become increasingly popular in drug metabolism studies due to its ability to provide clear and distinct signals in mass spectrometry analyses.

Recent advancements in metabolomics have highlighted the importance of isotopically labeled compounds like Theophylline-13C2d6. These compounds enable researchers to gain deeper insights into the metabolic processes that occur within biological systems. For instance, studies have shown that Theophylline-13C2d6 can be used to monitor the conversion of theophylline into its metabolites, such as 1-methylxanthine and caffeine, providing valuable data on enzyme activity and metabolic flux.

In clinical pharmacology, Theophylline-13C2d6 has been utilized to assess patient-specific pharmacokinetic profiles. By tracking the deuterium-labeled metabolites, clinicians can better understand how individual patients metabolize theophylline, which is crucial for optimizing dosing regimens and minimizing adverse effects. This personalized approach to medication management aligns with the broader trend toward precision medicine in healthcare.

Theophylline itself has a long history of use as a bronchodilator and respiratory stimulant. Its mechanism of action involves inhibition of phosphodiesterase enzymes, which leads to increased levels of cyclic adenosine monophosphate (cAMP) in smooth muscle cells. This results in relaxation of bronchial muscles and improved airflow. However, due to its narrow therapeutic index, theophylline requires careful monitoring to avoid toxicity.

The use of Theophylline-13C2d6 in research has also contributed to our understanding of drug-drug interactions. By studying how deuterium-labeled metabolites are processed in the presence of other drugs, researchers can identify potential interactions that might affect therapeutic efficacy or safety. This information is essential for developing comprehensive prescribing guidelines and improving patient care.

From a synthetic chemistry perspective, Theophylline-13C2d6 exemplifies the growing importance of isotopic labeling in drug development. The ability to incorporate stable isotopes like deuterium into pharmaceutical compounds offers several advantages over traditional labeling methods. These include improved sensitivity in analytical techniques and reduced background noise in mass spectrometry experiments.

Future research directions involving Theophylline-13C2d6 may explore its potential applications in targeted therapy and gene expression studies. For example, researchers are investigating how deuterium labeling can influence metabolic stability and bioavailability, which could lead to new formulations or delivery methods for theophylline-based medications.

Moreover, Theophylline-13C2d6 serves as a model compound for studying xanthine metabolism in general. Xanthines are a class of compounds with diverse biological activities, and understanding their metabolic pathways is crucial for developing new therapeutic agents. The insights gained from studying Theophylline-13C2d6 could have broader implications for drug discovery across multiple therapeutic areas.

The precision offered by isotopically labeled compounds like Theophylline-13C2d6 underscores the importance of advanced analytical techniques in modern pharmaceutical research. Techniques such as deuterium NMR spectroscopy and LC-MS/MS are becoming indispensable tools for characterizing complex metabolic networks and identifying key enzymes involved in drug metabolism.

In conclusion, Theophylline-13C2d6 (CAS No. 1782458-84-7) represents a significant advancement in pharmaceutical research and development. Its unique isotopic labeling provides valuable tools for studying drug metabolism, pharmacokinetics, and potential therapeutic applications. As our understanding of metabolic processes continues to evolve, compounds like Theophylline-13C2d6 will play an increasingly important role in shaping future medical treatments.